Cas no 24097-45-8 ({spiro4.4nonan-1-yl}methanol)

• Product Name: {spiro4.4nonan-1-yl}methanol
• CAS No: 24097-45-8
• MF: C₁₀H₁₈O
• MW: 154.249323368073
• CID: 5742209
• PubChem ID: 67761484
• Update Time: 2025-05-24

{spiro4.4nonan-1-yl}methanol Chemical and Physical Properties

Names and Identifiers

• 24097-45-8
• EN300-1461725
• SCHEMBL9055815
• {spiro[4.4]nonan-1-yl}methanol
• Spiro[4.4]nonane-1-methanol
• {spiro4.4nonan-1-yl}methanol

• Inchi： 1S/C10H18O/c11-8-9-4-3-7-10(9)5-1-2-6-10/h9,11H,1-8H2
• InChI Key： LEOFSZGHTWYFGT-UHFFFAOYSA-N
• SMILES： OCC1CCCC21CCCC2

Computed Properties

• Exact Mass: 154.135765193g/mol
• Monoisotopic Mass: 154.135765193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.99±0.1 g/cm3(Predicted)
• Boiling Point: 226.2±8.0 °C(Predicted)
• pka: 15.03±0.10(Predicted)

Additional information on {spiro4.4nonan-1-yl}methanol

Chemical Profile of {spiro4.4nonan-1-ylmethanol} (CAS No: 24097-45-8)

{spiro4.4nonan-1-ylmethanol} (CAS No: 24097-45-8) is a structurally unique organic compound that has garnered significant attention in the field of medicinal chemistry due to its intriguing spirocyclic framework and potential biological activities. The compound belongs to the spirocyclic ether class, characterized by a central oxygen atom linking two cyclic structures, which often confers enhanced metabolic stability and bioavailability. This profile delves into the chemical properties, synthetic pathways, and emerging applications of {spiro4.4nonan-1-ylmethanol}, emphasizing its relevance in contemporary pharmaceutical research.

The molecular structure of {spiro4.4nonan-1-ylmethanol} consists of a spirocyclic core formed by the linkage of a cyclopentane ring and a nonane moiety through an oxygen atom, with a hydroxymethyl group (-CH₂OH) attached to the nonane ring. This configuration introduces multiple stereocenters, making it a versatile scaffold for derivatization and functionalization. The compound exhibits notable solubility in organic solvents such as methanol, ethanol, and dichloromethane, which facilitates its use in various synthetic protocols.

In recent years, spirocyclic compounds have been extensively studied for their pharmacological properties. The rigid framework of spiro ethers often enhances binding affinity to biological targets, making them promising candidates for drug development. {spiro4.4nonan-1-ylmethanol} has been investigated for its potential role as an intermediate in the synthesis of bioactive molecules targeting neurological disorders. Preliminary studies suggest that derivatives of this compound may exhibit neuroprotective effects by modulating neurotransmitter receptor activity.

The synthesis of {spiro4.4nonan-1-ylmethanol} involves multi-step organic transformations, including cyclization reactions and ether formation. A common synthetic route begins with the preparation of a diol intermediate via Sharpless asymmetric dihydroxylation, followed by oxidation to form the spirocyclic ether. Advances in catalytic asymmetric methods have enabled more efficient and enantioselective synthesis of this compound, improving its accessibility for further research.

Recent advancements in computational chemistry have also contributed to the understanding of {spiro4.4nonan-1-ylmethanol}'s reactivity and interactions with biological targets. Molecular modeling studies have identified key pharmacophoric elements within its structure that are crucial for binding to protein receptors. These insights have guided the design of novel derivatives with enhanced pharmacological profiles, paving the way for new therapeutic strategies.

The pharmaceutical industry has shown interest in leveraging the unique structural features of {spiro4.4nonan-1-ylmethanol} for drug discovery efforts. Researchers are exploring its potential as a lead compound for antipsychotic and antidepressant medications, given its ability to interact with serotonin and dopamine receptors. Additionally, its stability under physiological conditions makes it an attractive candidate for topical formulations and sustained-release systems.

Emerging applications of {spiro4.4nonan-1-ylmethanol} extend beyond traditional pharmaceuticals into agrochemicals and materials science. Its structural motifs have been incorporated into novel polymers that exhibit improved mechanical strength and thermal stability, making them suitable for high-performance materials used in electronics and coatings.

Ongoing research continues to uncover new possibilities for {spiro4.4nonan-1-ylmethanol}, driven by its versatile chemical nature and broad spectrum of potential applications. Collaborative efforts between academic institutions and industrial partners are expected to accelerate the development of innovative derivatives with tailored functionalities for diverse therapeutic and industrial uses.